Cas no 726-44-3 (1,3-diphenoxypropane)

• Product Name: 1,3-diphenoxypropane
• CAS No: 726-44-3
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 862571
• PubChem ID: 136562
• Update Time: 2025-04-19

1,3-diphenoxypropane Chemical and Physical Properties

Names and Identifiers

• 1,3-diphenoxypropane
• Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis-
• 3-phenoxypropoxybenzene
• NSC 6801
• NSC6801
• HZIVULLSUOJNPX-UHFFFAOYSA-N
• 726-44-3
• (3-phenoxypropoxy)benzene
• DTXSID20222924
• CS-0358036
• SCHEMBL1025
• NSC-6801
• AKOS000359835
• Benzene, 1,1'-(1,3-propanediylbis(oxy))bis-
• Cambridge id 5359462

• MDL： MFCD00091115
• Inchi： 1S/C15H16O2/c1-3-8-14(9-4-1)16-12-7-13-17-15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2
• InChI Key： HZIVULLSUOJNPX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.0657 (rough estimate)
• Melting Point: 62°C
• Boiling Point: 339°C (estimate)
• Refractive Index: 1.5542 (estimate)
• PSA: 18.46
• LogP: 3.53450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers